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PP121 stability in solution
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Compound Focus: PP121

CAS No.: 1092788-83-4

Cat. No.: S540040

What We Know About PP121

PP121 is a recognized dual inhibitor of tyrosine and phosphoinositide kinases [1]. The table below
summarizes its recent research applications, which confirm its activity in various experimental settings but

do not explicitly detail its stability profile.

Reported Experimental

Study Focus Key Finding/Use of PP121

Context
Asthma In vitro (mouse tracheal rings), Demonstrated efficacy; activity implies compound
Treatment [1] in vivo (murine model) was stable for the duration of the experiments.
Cancer In vitro (cell cultures), in vivo Suppressed castration-resistant prostate cancer
Research [2] (mouse xenografts) growth; functional in assays.

Experimental Workflow for Stability Assessment

For your technical support content, here is a generalized protocol that researchers can adapt to empirically

determine PP121's stability.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 3/3 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s540040?utm_src=pdf-bulk
https://www.smolecule.com/products/s540040?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

